Cas no 338398-73-5 (3,5-Dichloro-N-(4-{[(4-methylphenyl)sulfanyl]methyl}phenyl)benzamide)

• Product Name: 3,5-Dichloro-N-(4-{[(4-methylphenyl)sulfanyl]methyl}phenyl)benzamide
• CAS No: 338398-73-5
• Molecular Formula: C₂₁H₁₇Cl₂NOS
• Molecular Weight: 402.336782217026
• CID: 5747429
• PubChem ID: 3575105

3,5-Dichloro-N-(4-{[(4-methylphenyl)sulfanyl]methyl}phenyl)benzamide Properties

Names and Identifiers

• 2H-421S
• 338398-73-5
• AKOS005084998
• 3,5-dichloro-N-(4-{[(4-methylphenyl)sulfanyl]methyl}phenyl)benzamide
• 3,5-dichloro-N-[4-[(4-methylphenyl)sulfanylmethyl]phenyl]benzamide
• 3,5-dichloro-N-(4-{[(4-methylphenyl)sulfanyl]methyl}phenyl)benzenecarboxamide

• InChIKey： YLNLYQXYZWMTLR-UHFFFAOYSA-N
• Inchi： 1S/C21H17Cl2NOS/c1-14-2-8-20(9-3-14)26-13-15-4-6-19(7-5-15)24-21(25)16-10-17(22)12-18(23)11-16/h2-12H,13H2,1H3,(H,24,25)
• SMILES： ClC1C=C(C=C(C=1)C(NC1C=CC(=CC=1)CSC1C=CC(C)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 401.0407907g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 401.0407907g/mol
• Heavy Atom Count: 26
• Complexity: 437
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 54.4Ų